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Cost-Effectiveness and Efficacy of Selected TKIs

Drug Name
(Generation)

Progression-Free
Survival (PFS)

Overall
Survival (OS)

Cost-Effectiveness Findings Citation

Gefitinib
(1st)

10.4-12 months [1] [2] 20.1 months [3] Most cost-effective 1st-gen
TKI in an Indonesian study

(CER: IDR
1,227,323.92/month) [2]

Erlotinib
(1st)

8-13 months [2] [1] 22.9 months [1] Less cost-effective than
gefitinib in multiple studies [2]

[4]

Afatinib
(2nd)

5 months [2] Information

missing

Least cost-effective among

gefitinib, erlotinib, and afatinib
in one study (CER: IDR

2,429,366.80/month) [2]

Osimertinib
(3rd)

38.9 months (in Stage

III after
chemoradiotherapy)

[5]

Interim

analysis
showed a trend

Not cost-effective in the US

(ICER: $322,308/QALY). May
be cost-effective in China,
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Cost-Effectiveness Findings Citation

toward benefit
(HR: 0.81) [5]

depending on the region
(ICER: $35,186/QALY) [5]

Simotinib and TKI Classification Context

Simotinib's Status: The search results confirm that Simotinib is a first-generation EGFR TKI that
was approved in China for the treatment of solid cancers [6]. It is chemically classified as a

quinazoline-based derivative, similar to gefitinib and erlotinib [6]. Despite this identifying information,
no specific data on its cost, efficacy, or cost-effectiveness was available in the search results.

Generations of EGFR TKIs: For context, EGFR TKIs are categorized into generations based on their
development and mechanism:

First-Generation (e.g., Gefitinib, Erlotinib, Simotinib): Reversible inhibitors.
Second-Generation (e.g., Afatinib): Irreversible inhibitors.

Third-Generation (e.g., Osimertinib): Designed to overcome resistance mutations like T790M
[7] [6].

Experimental Protocols for TKI Comparison

The cost-effectiveness analyses cited in the table above typically rely on established pharmacoeconomic

methods. Here is a summary of a common protocol used in such studies, which you can adapt for your own

comparison guide.
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Study Design Definition

Choose Analysis Perspective
(e.g., Hospital, Payer)

Define Patient Population

Select Comparator Treatments

Set Time Horizon

Parameter Collection

Clinical Effectiveness
(e.g., PFS, OS from trials)

Cost Data
(Drug, Administration, AE Management)

Utility Weights
(for QALY calculation)

Model Construction
(Markov or Partitioned Survival)

Calculate Outcomes
(LYs, QALYs, Total Cost)

Compute ICER
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Sensitivity Analysis

Click to download full resolution via product page

This workflow visualizes the key stages in a cost-effectiveness analysis; specific parameters and models vary by study. [2] [5]

Key Methodological Components:

Study Perspective: Analyses are conducted from a specific viewpoint, such as the healthcare
system (payer) or a hospital, which determines which costs are included [2] [5].

Effectiveness Parameters: The primary clinical data is often Progression-Free Survival (PFS) and
Overall Survival (OS), obtained from clinical trials or retrospective cohort studies. Quality-Adjusted
Life Years (QALYs) are used to combine quantity and quality of life [2] [5] [3].
Cost Calculation: Includes direct medical costs such as drug acquisition, administration,

management of adverse events, and follow-up care [2] [4].
Modeling: Most analyses use mathematical models (e.g., Markov models) to simulate disease

progression and project long-term costs and outcomes [5].
Result Interpretation: The key output is the Incremental Cost-Effectiveness Ratio (ICER), which is

compared to a country's willingness-to-pay threshold to determine cost-effectiveness [5].

How to Proceed with Your Comparison Guide

Given the lack of direct data on Simotinib, here are suggestions for compiling a more complete comparison:

Acknowledge the Data Gap: Your guide can explicitly state that while Simotinib is an approved

therapy, robust, head-to-head cost-effectiveness studies against other TKIs are not readily available
in the public literature.

Focus on Available Data: You can structure the guide to present the known information on
Simotinib (its generation, approval status, and chemical class) alongside the fragmented data for

other TKIs, similar to the table above, with clear caveats about the limitations of cross-study
comparisons.

Consult Specialized Databases: To find more comprehensive data, you may need to access
specialized pharmacoeconomic databases, Chinese medical journals, or drug pricing and

reimbursement reports from health technology assessment (HTA) bodies in countries where
Simotinib is marketed.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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